Cas no 78454-20-3 (Anchusosid 1)

Anchusosid 1 structure

Anchusosid 1 structure

Product Name:Anchusosid 1

CAS No:78454-20-3

Molecular Formula:C₄₂H₆₈O₁₃

Molecular Weight:780.982

CID:2052688

Anchusosid 1 Properties

Names and Identifiers

- Anchusosid 1
- (+)-Oleanolic acid 3,28-beta-diglucopyranoside
- InChIKey： LKYABSOYLMWGQR-UHFFFAOYSA-N
- Inchi： InChI=1S/C42H68O13/c1-37(2)14-16-42(36(51)55-35-33(50)31(48)29(46)24(20-44)53-35)17-15-40(6)21(22(42)18-37)8-9-26-39(5)12-11-27(38(3,4)25(39)10-13-41(26,40)7)54-34-32(49)30(47)28(45)23(19-43)52-34/h8,22-35,43-50H,9-20H2,1-7H3
- SMILES： CC1(C)CCC2(CCC3(C)C(=CCC4C5(C)CCC(OC6OC(CO)C(O)C(O)C6O)C(C)(C)C5CCC34C)C2C1)C(=O)OC1OC(CO)C(O)C(O)C1O |c:10|

Computed Properties

Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 55
XLogP3: 6.638

Anchusosid 1 Synthesis

Synthetic Circuit 1

921-60-8

921-60-8

508-02-1

508-02-1

78454-20-3

78454-20-3

95298-47-8

95298-47-8

88515-58-6

88515-58-6

31297-79-7

31297-79-7

14162-53-9

14162-53-9

3391-80-8

3391-80-8

Reaction Conditions

1.1 4 d

Reference

: Biotransformation of oleanolic acid by Alternaria longipes and Penicillium adametzi

Liu, Dai-Lin; Liu, Ying; Qiu, Feng; Gao, Ying; Zhang, Jing-Ze, Journal of Asian Natural Products Research, 2011, 13(2), 160-167

Anchusosid 1 Raw materials

Anchusosid 1 Preparation Products

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